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Compound of Interest

Compound Name:
3-Chloro-2-(3-

chlorophenoxy)aniline

CAS No.: 946772-61-8

Cat. No.: B1318587

Get Quote

Executive Summary: The "Zero-Release" Mandate
3-Chloro-2-(3-chlorophenoxy)aniline (CAS: 946772-61-8) is a specialized halogenated

aromatic amine used primarily as a pharmaceutical intermediate. Due to its structural

properties—specifically the presence of both chlorine substituents and an aniline moiety—it

poses significant risks of aquatic toxicity and methemoglobinemia (blood toxicity) in humans.

Core Disposal Directive: This substance must NEVER be disposed of down the drain or in

general trash. It requires segregation as Halogenated Organic Waste and destruction via high-

temperature incineration.

Chemical Identification & Hazard Profile
Before disposal, verify the identity of the substance. This guide applies to the specific isomer

below and its close structural analogs.
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Parameter Value Notes

Chemical Name
3-Chloro-2-(3-

chlorophenoxy)aniline

CAS Number 946772-61-8 Primary Identifier

Molecular Formula C₁₂H₉Cl₂NO

Molecular Weight 254.11 g/mol

Physical State
Solid (likely off-white/beige

powder)
May darken upon air oxidation

Solubility
Low in water; Soluble in

DMSO, Methanol

Lipophilic nature increases

bioaccumulation risk

GHS Hazard Classification (Inferred from Structural
Class)

Acute Toxicity (Oral/Dermal): Category 3 (Toxic if swallowed or in contact with skin).[1][2]

Skin/Eye Irritation: Category 2 (Causes serious irritation).

Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long-lasting effects).[1][2]

Target Organ Toxicity: Blood (Methemoglobinemia).

Personal Protective Equipment (PPE)
Standard laboratory attire is insufficient. You must upgrade PPE to handle halogenated anilines

due to their high skin absorption potential.

Respiratory: Work within a certified chemical fume hood. If handling powder outside a hood,

use a P95/P100 particulate respirator.

Hands:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).
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Outer Layer: Nitrile (minimum 5 mil) or Laminate (Silver Shield) for prolonged exposure.

Rationale: Aromatic amines can permeate standard latex or thin nitrile rapidly.

Body: Chemical-resistant lab coat; closed-toe impermeable shoes.

Eyes: Chemical splash goggles (safety glasses are insufficient for powders that may

aerosolize).

Disposal Workflow: The Decision Tree
This process ensures the chemical is routed to the correct incineration stream, preventing

environmental release.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Substance or Contaminated Solids)

Applicability: Expired powder, weighing boats, contaminated paper towels, solid spill debris.

Container: Wide-mouth HDPE jar or amber glass jar with a screw-top lid.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "3-Chloro-2-(3-chlorophenoxy)aniline (Solid)"

Hazard Checkboxes: Toxic, Irritant, Environmental Hazard.[2][3]

Action: Place the solid waste container into the Solid Halogenated Waste stream.

Scenario B: Liquid Waste (Mother Liquors, Solvents)
Applicability: Reaction mixtures, HPLC effluent, or stock solutions in DMSO/Methanol.

Segregation:DO NOT mix with acidic aqueous waste (risk of exotherm or salt formation) or

oxidizers (risk of reaction).

Container: HDPE or Glass solvent waste carboy.

Labeling:
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Constituents: e.g., "Methanol (99%), 3-Chloro-2-(3-chlorophenoxy)aniline (<1%)".

Hazard Checkboxes: Flammable, Toxic, Halogenated.

Action: Pour into the Halogenated Solvent Waste carboy.

Critical Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

halogenated solute (the aniline) reclassifies the entire mixture as Halogenated Waste for

incineration purposes.

Scenario C: Empty Containers (Vials/Bottles)
Triple Rinse Protocol:

Add a small volume of compatible solvent (e.g., Acetone or Methanol) to the empty vial.

Cap and shake/vortex for 10 seconds.

Pour rinsate into the Halogenated Solvent Waste container.

Repeat 2 more times.

Final Step: Deface the label on the vial. Dispose of the dry, rinsed vial in the Glass/Sharps

bin (or chemically contaminated glass bin, depending on local EHS rules).

Visual Logic: Disposal Decision Tree
The following diagram illustrates the segregation logic required for compliance.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1318587/docs?utm_src=pdf-body#3-chloro-2-3-chlorophenoxy-aniline-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Figure 1: Operational workflow for segregating 3-Chloro-2-(3-chlorophenoxy)aniline waste

streams.

Emergency Response: Spills
Minor Spill (< 5 g/mL):

Alert: Notify nearby personnel.

PPE: Don double nitrile gloves, goggles, and lab coat.
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Contain: Cover liquid spills with absorbent pads; cover powder spills with wet paper towels

(to prevent dust).

Clean: Scoop material into the Solid Hazardous Waste container.

Decontaminate: Clean surface with soap and water; collect all cleaning materials as

hazardous waste.

Major Spill (> 5 g/mL or outside hood):

Evacuate: Clear the area immediately.

Isolate: Close doors and post "Do Not Enter" signage.

Contact: Call EHS/Security immediately. Do not attempt cleanup without respiratory

protection (SCBA may be required).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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